2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95%
Overview
Description
2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% (2-C4M3MPP95) is an organic compound that has a wide range of applications in the scientific research and laboratory settings. It is a white, crystalline solid with a melting point of 135-136°C, and a boiling point of 325-326°C. 2-C4M3MPP95 is a versatile compound that has a variety of uses in the laboratory, and is available in concentrations of 95%.
Scientific Research Applications
2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of compounds, including 2-cyano-3-hydroxy-4-methoxy-3-methylphenyl-1-phenyl-2-propanol, which has potential applications in the treatment of cancer. 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% has also been used as a chromogenic reagent in the determination of aldehydes and ketones, and as a catalyst in the polymerization of styrene.
Mechanism of Action
The mechanism of action of 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% is not yet fully understood. However, it is believed to act as a nucleophile in the reaction of aldehydes and ketones, and as a Lewis acid in the polymerization of styrene. Additionally, it is believed to act as an electron acceptor in the reduction of nitroso compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% have not been well studied. However, it is believed to have a low toxicity, with no significant adverse effects reported at concentrations of 95%.
Advantages and Limitations for Lab Experiments
2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of reactions, and is available in concentrations of 95%. Additionally, it has a low toxicity, making it safe to use in the laboratory. The main limitation of 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% is that it is not yet fully understood, and its mechanism of action is not yet fully elucidated.
Future Directions
The future directions of 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% include further research into its mechanism of action, as well as its potential applications in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects is needed to determine its safety for use in the laboratory. Finally, research into its potential applications in the treatment of cancer is also needed.
Synthesis Methods
The synthesis of 2-Cyano-4-(4-methoxy-3-methylphenyl)phenol, 95% is a multi-step process that begins with the reaction of 4-methoxy-3-methylphenol and hydroxylamine hydrochloride in aqueous ethanol. The reaction proceeds with the addition of sodium nitrite, forming a nitroso compound. The nitroso compound is then reduced with sodium borohydride, forming the desired product. The final step involves the recrystallization of the product from a mixture of ethanol and water.
properties
IUPAC Name |
2-hydroxy-5-(4-methoxy-3-methylphenyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2/c1-10-7-11(4-6-15(10)18-2)12-3-5-14(17)13(8-12)9-16/h3-8,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWZAZCBFMIRVGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)O)C#N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70684770 |
Source
|
| Record name | 4-Hydroxy-4'-methoxy-3'-methyl[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70684770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-4-(4-methoxy-3-methylphenyl)phenol | |
CAS RN |
1261974-72-4 |
Source
|
| Record name | 4-Hydroxy-4'-methoxy-3'-methyl[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70684770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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